Anti-Leishmanial Potency vs. Amphotericin B
13-O-Ethylpiptocarphol (as 8-acetyl-13-O-ethyl-piptocarphol) demonstrates potent, sub-micromolar antileishmanial activity. In a direct head-to-head comparison against its closest piptocarphol analog and a common triterpene comparator, its IC50 was determined to be 0.37 μM against Leishmania amazonensis axenic amastigotes. This activity is moderately less potent than the diacetyl analog (8,13-diacetyl-piptocarphol; IC50 = 0.2 μM) but is over 2.5-fold more potent than ursolic acid (IC50 = 0.99 μM) and comparable to the clinical control amphotericin B (IC50 = 0.41 μM) [1].
| Evidence Dimension | In vitro antileishmanial activity (IC50) |
|---|---|
| Target Compound Data | 0.37 μM |
| Comparator Or Baseline | 8,13-Diacetyl-piptocarphol (0.2 μM); Ursolic acid (0.99 μM); Amphotericin B (0.41 μM) |
| Quantified Difference | 1.85-fold less potent than diacetyl analog; 2.68-fold more potent than ursolic acid |
| Conditions | Leishmania amazonensis axenic amastigotes |
Why This Matters
Quantifies the exact potency of this specific ethyl ester derivative, allowing researchers to select the compound based on desired potency window and compare it directly to the more potent but potentially less selective diacetyl analog.
- [1] Odonne G, Herbette G, Eparvier V, Bourdy G, Rojas R, Sauvain M, et al. Antileishmanial sesquiterpene lactones from Pseudelephantopus spicatus, a traditional remedy from the Chayahuita Amerindians (Peru). Part III. J Ethnopharmacol. 2011 Sep 1;137(1):875-9. View Source
